4-(3-Methoxyphenyl)-2-nitrophenol

• IUPAC Name: 4-(3-methoxyphenyl)-2-nitrophenol
• InChI: InChI=1S/C13H11NO4/c1-18-11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8,15H,1H3
• InChI Key: QMHHQOSZBPFBCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C13H11NO4
• DSSTOX Substance ID: DTXSID50686237
• Molecular Weight: 245.23 g/mol
• CAS No.: 1261923-01-6

Description

4-(3-Methoxyphenyl)-2-nitrophenol is a nitrophenol derivative characterized by a nitro group (-NO₂) at the 2-position of the phenolic ring and a 3-methoxyphenyl substituent at the 4-position. This compound’s structure combines electron-withdrawing (nitro) and electron-donating (methoxy) groups, which influence its chemical reactivity, solubility, and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Methoxyphenyl)-2-nitrophenol can be achieved through several methods. One common approach involves the nitration of 4-(3-Methoxyphenyl)phenol using a mixture of concentrated sulfuric acid and nitric acid. The reaction typically proceeds under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the phenolic ring.

Industrial Production Methods

In an industrial setting, the production of 4-(3-Methoxyphenyl)-2-nitrophenol may involve large-scale nitration processes. These processes are optimized for high yield and purity, often employing continuous flow reactors and advanced separation techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

4-(3-Methoxyphenyl)-2-nitrophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, leading to the formation of ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with palladium on carbon (Pd/C) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides (R-X) or acyl chlorides (R-COCl) are used in the presence of a base.

Major Products Formed

Oxidation: Quinones

Reduction: Aminophenols

Substitution: Ethers and esters

Scientific Research Applications

4-(3-Methoxyphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a pharmacological agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(3-Methoxyphenyl)-2-nitrophenol involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to biological effects. The methoxy group may also play a role in modulating the compound’s reactivity and interactions with enzymes and receptors.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations

4-(Methylsulfonyl)-2-Nitrophenol

• Structure : Replaces the 3-methoxyphenyl group with a methylsulfonyl (-SO₂CH₃) group at the 4-position.
• Molecular Weight: 217.20 g/mol (vs. ~199.18 g/mol for 4-(3-Methoxyphenyl)-2-nitrophenol).
• Available at 95% purity for laboratory use .

4-Nitrophenol Sodium Salt Dihydrate

• Molecular Weight : 197.12 g/mol.
• Properties: High water solubility due to ionic character, contrasting with the neutral, lipophilic 4-(3-Methoxyphenyl)-2-nitrophenol. Used in biochemical assays .

3-(4-Methoxyphenyl)-1-(2-Nitrophenyl)-prop-2-en-1-one

• Structure: Contains a conjugated enone system and a 4-methoxyphenyl group.
• Properties: The ketone group introduces additional reactivity (e.g., nucleophilic additions), unlike the phenolic hydroxyl in the target compound. Synthesized via aldol condensation .

Physical and Chemical Properties

Solubility

• 4-(3-Methoxyphenyl)-2-nitrophenol: Likely less water-soluble than 4-nitrophenol sodium salt due to the absence of ionic character .
• 4-Nitrophenol: Highly soluble in water (solubility ~1.6 g/100 mL) .
• 2-Chloro-4-nitrophenol: Lower solubility in water compared to unsubstituted nitrophenols; used in dye synthesis .

Color and Stability

• 2-Nitrophenol: Light yellow solid .
• 4-Nitrophenol: Colorless to pale yellow solid .
• 4-(3-Methoxyphenyl)-2-nitrophenol: Expected to exhibit pale yellow coloration due to nitro-aromatic conjugation.